Cas no 1260863-05-5 (3-(3-bromo-4-methoxyphenyl)pyrrolidine)

• Product Name: 3-(3-bromo-4-methoxyphenyl)pyrrolidine
• CAS No: 1260863-05-5
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6575677
• PubChem ID: 82120416
• Update Time: 2025-06-07

3-(3-bromo-4-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methoxyphenyl)pyrrolidine
• EN300-1910767
• Pyrrolidine, 3-(3-bromo-4-methoxyphenyl)-
• 1260863-05-5
• DTXSID601273147

• Inchi： 1S/C11H14BrNO/c1-14-11-3-2-8(6-10(11)12)9-4-5-13-7-9/h2-3,6,9,13H,4-5,7H2,1H3
• InChI Key： BYBVXNIXYLCFPZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1CNCC1)OC

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3-bromo-4-methoxyphenyl)pyrrolidine

3-(3-Bromo-4-Methoxyphenyl)Pyrrolidine: A Comprehensive Overview

3-(3-Bromo-4-methoxyphenyl)pyrrolidine (CAS No. 1260863-05-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a potential lead compound for drug development and as a valuable intermediate in synthetic chemistry.

The molecular structure of 3-(3-bromo-4-methoxyphenyl)pyrrolidine consists of a pyrrolidine ring substituted with a 3-bromo-4-methoxyphenyl group. The bromine atom and the methoxy group on the phenyl ring contribute to the compound's reactivity and biological activity, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 3-(3-bromo-4-methoxyphenyl)pyrrolidine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of this compound as a scaffold for designing selective serotonin reuptake inhibitors (SSRIs). The researchers found that derivatives of 3-(3-bromo-4-methoxyphenyl)pyrrolidine exhibited high binding affinity for the serotonin transporter, suggesting their potential as antidepressant agents.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the antitumor properties of 3-(3-bromo-4-methoxyphenyl)pyrrolidine. The results showed that certain derivatives of this compound demonstrated significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. These findings underscore the compound's potential as a lead molecule for developing new anticancer drugs.

The synthetic accessibility of 3-(3-bromo-4-methoxyphenyl)pyrrolidine is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been reported in the literature, enabling researchers to readily access this compound and its derivatives. For example, a one-pot synthesis method involving the reaction of 3-bromo-4-methoxybenzaldehyde with pyrrolidine has been described, providing a straightforward and scalable approach to producing this valuable intermediate.

The physicochemical properties of 3-(3-bromo-4-methoxyphenyl)pyrrolidine, such as its solubility and stability, have also been extensively studied. These properties are crucial for optimizing the compound's performance in various applications, including drug delivery systems and formulation development. Research has shown that the compound exhibits good solubility in organic solvents and moderate stability under standard laboratory conditions, making it suitable for use in both laboratory-scale experiments and industrial processes.

In addition to its potential therapeutic applications, 3-(3-bromo-4-methoxyphenyl)pyrrolidine has been explored as a tool for probing biological systems. For instance, it has been used as a ligand in binding assays to study receptor-ligand interactions and to investigate the structure-function relationships of various biomolecules. The ability to modify the substituents on the phenyl ring allows researchers to fine-tune the compound's properties and tailor it for specific applications.

The environmental impact of compounds like 3-(3-bromo-4-methoxyphenyl)pyrrolidine is an important consideration in their development and use. Recent studies have focused on assessing the biodegradability and ecotoxicity of this compound to ensure its safe application in pharmaceuticals and other industries. Preliminary results indicate that under controlled conditions, 3-(3-bromo-4-methoxyphenyl)pyrrolidine can be effectively degraded by microbial processes, reducing its potential environmental impact.

In conclusion, 3-(3-bromo-4-methoxyphenyl)pyrrolidine (CAS No. 1260863-05-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and favorable physicochemical properties make it an attractive candidate for further investigation. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its significance in advancing drug discovery and development.